Cas no 20980-00-1 (Ethanethioamide,N-(4-bromophenyl)-)

• Product Name: Ethanethioamide,N-(4-bromophenyl)-
• CAS No: 20980-00-1
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 290774
• PubChem ID: 3527139
• Update Time: 2025-04-24

Ethanethioamide,N-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanethioamide,N-(4-bromophenyl)-
• N-(4-bromophenyl)ethanethioamide
• 4-Brom-thioacetanilid
• AC1MS1DV
• N-(4-bromophenyl)thioacetamide
• N-p-Bromphenyl-thioacetamid
• NSC509694
• p-Bromthioacetanilid
• p-Brom-thioacetanilid
• thioacetic acid-(4-bromo-anilide)
• Thioessigsaeure-(4-brom-anilid)
• NSC-509694
• 20980-00-1
• DTXSID30393336

• Inchi： 1S/C8H8BrNS/c1-6(11)10-8-4-2-7(9)3-5-8/h2-5H,1H3,(H,10,11)
• InChI Key： NTUJCOHECNHZIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C)=S

Computed Properties

• Exact Mass: 228.95614
• Monoisotopic Mass: 228.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Ethanethioamide,N-(4-bromophenyl)-

Comprehensive Guide to Ethanethioamide,N-(4-bromophenyl)- (CAS No. 20980-00-1): Properties, Applications, and Market Insights

Ethanethioamide,N-(4-bromophenyl)- (CAS No. 20980-00-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a thioamide group and a 4-bromophenyl moiety, is widely studied for its versatile applications. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, while addressing common queries from researchers and industry professionals.

The molecular formula of Ethanethioamide,N-(4-bromophenyl)- is C8H8BrNS, with a molecular weight of 230.12 g/mol. Its structure combines a thioamide functional group (–C(=S)NH2) with a 4-bromophenyl ring, which contributes to its reactivity and utility in organic synthesis. The presence of the bromine atom enhances its potential as an intermediate in cross-coupling reactions, a topic of high interest in modern synthetic chemistry. Researchers often explore its role in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in drug discovery and material design.

One of the most frequently asked questions about Ethanethioamide,N-(4-bromophenyl)- revolves around its synthesis. The compound is typically prepared through the reaction of 4-bromoaniline with thioacetic acid or its derivatives, followed by purification steps to achieve high yields. Recent advancements in green chemistry have also led to the development of solvent-free or catalytic methods, aligning with the growing demand for sustainable chemical processes. These innovations are particularly relevant given the increasing focus on environmentally friendly synthesis in both academic and industrial settings.

In the pharmaceutical industry, Ethanethioamide,N-(4-bromophenyl)- serves as a key intermediate for the synthesis of bioactive molecules. Its thioamide group is known to interact with biological targets, making it valuable for designing enzyme inhibitors or antimicrobial agents. For instance, derivatives of this compound have been investigated for their potential in treating metabolic disorders, a hot topic in drug development due to the global rise in diabetes and obesity. Additionally, its bromophenyl component is often leveraged in the creation of fluorescent probes for diagnostic applications.

The agrochemical sector also benefits from Ethanethioamide,N-(4-bromophenyl)-, where it is used to develop novel pesticides and herbicides. Its ability to disrupt specific enzymatic pathways in pests makes it a candidate for next-generation crop protection solutions. With the increasing emphasis on food security and sustainable agriculture, researchers are actively exploring its derivatives to address resistance issues in pest management.

From a market perspective, the demand for Ethanethioamide,N-(4-bromophenyl)- is driven by its applications in high-growth industries. The compound is commercially available through specialty chemical suppliers, with pricing influenced by purity levels and batch sizes. Recent trends indicate a surge in inquiries from Asia-Pacific regions, reflecting the expansion of pharmaceutical and agrochemical manufacturing in countries like India and China. Industry reports also highlight its potential in electronic materials, particularly for organic semiconductors, which are critical for flexible electronics and solar cells.

Safety and handling of Ethanethioamide,N-(4-bromophenyl)- are another area of interest for users. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. Researchers often search for MSDS (Material Safety Data Sheet) details to ensure compliance with laboratory protocols, underscoring the importance of transparency in chemical supply chains.

In conclusion, Ethanethioamide,N-(4-bromophenyl)- (CAS No. 20980-00-1) is a multifaceted compound with broad applications across industries. Its unique chemical properties, coupled with advancements in synthesis and sustainability, position it as a valuable asset in scientific and industrial communities. Whether you are a chemist exploring organic intermediates, a formulator in agrochemicals, or a material scientist, understanding this compound’s potential can open doors to innovative solutions. For further inquiries, consult reputable suppliers or academic databases to stay updated on the latest research and market developments.